Cas no 148528-89-6 (Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI) structure
148528-89-6 structure
Product Name:Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:148528-89-6
MF:C9H18N2O3
MW:202.250822544098
CID:105407
PubChem ID:45092008
Update Time:2025-04-18

Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • TERT-BUTYL N-[(1S)-1-CARBAMOYLPROPYL]CARBAMATE
    • CS-0128048
    • AT35197
    • (S)-tert-Butyl (1-amino-1-oxobutan-2-yl)carbamate
    • tert-Butyl[(1S)-1-carbamoylpropyl]carbamate
    • SCHEMBL5532831
    • Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-,1,1-dimethylethyl ester(9ci)
    • ((S)-1-carbamoyl-propyl)carbamic acid tert-butyl ester
    • tert-Butyl (S)-(1-amino-1-oxobutan-2-yl)carbamate
    • ((S)-1-Carbamoylpropyl)carbamic acid tert-butyl ester
    • BOUJRTUVSGNZPU-LURJTMIESA-N
    • tert-Butyl [(1S)-1-carbamoylpropyl]carbamate
    • 148528-89-6
    • Carbamic acid, [(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI)
    • Inchi: 1S/C9H18N2O3/c1-5-6(7(10)12)11-8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,10,12)(H,11,13)/t6-/m0/s1
    • InChI Key: BOUJRTUVSGNZPU-LURJTMIESA-N
    • SMILES: O(C(N[C@H](C(N)=O)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.13184
  • Monoisotopic Mass: 202.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 81.42

Carbamic acid,[(1S)-1-(aminocarbonyl)propyl]-, 1,1-dimethylethyl ester (9CI) Related Literature

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